((Prop-2-yn-1-yloxy)methyl)cyclopropane

• Molecular Formula: C7H10O
• Molecular Weight: 110.15 g/mol
• IUPAC Name: prop-2-ynoxymethylcyclopropane
• InChI: InChI=1S/C7H10O/c1-2-5-8-6-7-3-4-7/h1,7H,3-6H2
• InChI Key: DGDGVCYDMANHKF-UHFFFAOYSA-N
• Canonical SMILES: C#CCOCC1CC1

Description

((Prop-2-yn-1-yloxy)methyl)cyclopropane is a cyclopropane derivative featuring a propynyloxy methyl substituent. Its molecular formula is C₇H₁₀O₂, with a cyclopropane ring directly bonded to a methyl group bearing a propargyl ether moiety. The compound was first isolated in 2012 as a long-chain acetylenic alcohol with a cyclopropane ring in its side chain, as reported in marine-derived natural product research . Key structural insights include:

• Cis stereochemistry of the cyclopropane ring, confirmed via ¹H NMR analysis (δH −0.35–0.63 ppm, δC 10.8–15.8) .
• Limited HMBC correlations between cyclopropyl protons and adjacent functional groups, suggesting spatial separation of the cyclopropane moiety from other substituents .

Comparison with Similar Compounds

Cyclopropane-Containing Acetylenic Alcohols

• Example : The compound isolated in marine research (C₂₄H₄₀O₂) shares the cyclopropane-acetylenic alcohol framework but differs in chain length and hydroxylation patterns .
• Key Differences: Longer aliphatic chain (C24 vs. C7 in the target compound).

Property	((Prop-2-yn-1-yloxy)methyl)cyclopropane	Marine Acetylenic Alcohol (C24H40O2)
Molecular Formula	C₇H₁₀O₂	C₂₄H₄₀O₂
Functional Groups	Propargyl ether, cyclopropane	Acetylenic alcohol, cyclopropane
Biological Activity	Not reported	Antimicrobial (inferred)

Thiadiazole-Functionalized Cyclopropanes

• Example: 1,1-Bis[2-{2-(5-(arylidene)imino-1,3,4-thiadiazol-2-yl)methylamino}-1,3,4-thiadiazo-5-yl]cyclopropane derivatives .
• Key Differences :
  • Presence of dual thiadiazole rings enhances pharmacological activity (e.g., anti-inflammatory, analgesic).
  • Higher molecular complexity due to aromatic substituents.

Property	((Prop-2-yn-1-yloxy)methyl)cyclopropane	Thiadiazole-Cyclopropane Derivatives
Synthesis Yield	Not reported	40–75%
Pharmacological Activity	Not tested	Anti-inflammatory, analgesic
Stability	Likely stable due to ether linkage	Sensitive to acidic conditions

Natural Cyclopropane Derivatives

• Example: Cyclopropane butanoic acid (C₇H₁₂O₂), found in Cynara scolymus essential oils .
• Key Differences :
  • Carboxylic acid group increases acidity and solubility in polar solvents.
  • Naturally occurring vs. synthetic origin of the target compound.

Property	((Prop-2-yn-1-yloxy)methyl)cyclopropane	Cyclopropane Butanoic Acid
Natural Occurrence	Synthetic/Marine-derived	Plant-derived
Applications	Research chemical	Food/Pharmaceutical additive

Pyrethroid Insecticides

• Example : Permethrin, a cyclopropane carboxylate ester .
• Key Differences :
  • Ester linkage in pyrethroids vs. ether linkage in the target compound.
  • Pyrethroids exhibit neurotoxic effects, while the target compound’s bioactivity is uncharacterized.

Property	((Prop-2-yn-1-yloxy)methyl)cyclopropane	Permethrin
Functional Groups	Ether	Ester
Toxicity	Unknown	High (insecticidal)

Sulfur-Containing Cyclopropanes

• Example : (Prop-2-yn-1-ylsulfanyl)carbonitrile (C₄H₃NS) .
• Higher volatility due to smaller molecular size.

Property	((Prop-2-yn-1-yloxy)methyl)cyclopropane	(Prop-2-yn-1-ylsulfanyl)carbonitrile
Hazard Profile	Not classified	Caution required (unstudied toxicity)